(S)-1-(benzyloxy)but-3-en-2-ol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: (2S)-1-phenylmethoxybut-3-en-2-ol
• InChI: InChI=1S/C11H14O2/c1-2-11(12)9-13-8-10-6-4-3-5-7-10/h2-7,11-12H,1,8-9H2/t11-/m0/s1
• InChI Key: JIIRJBFIWHEZQR-NSHDSACASA-N
• Isomeric SMILES: C=C[C@@H](COCC1=CC=CC=C1)O
• Canonical SMILES: C=CC(COCC1=CC=CC=C1)O

Description

(S)-1-(Benzyloxy)but-3-en-2-ol is a chiral secondary alcohol featuring a benzyl-protected hydroxyl group and a conjugated double bond. Its stereochemistry (S-configuration) makes it valuable in asymmetric synthesis, particularly as a building block for pharmaceuticals and complex organic molecules. The benzyloxy group serves as a protective moiety for alcohols, enabling selective reactivity in multi-step syntheses. Its structure combines a rigid aromatic component with a flexible alkenol chain, offering unique stereoelectronic properties for catalytic transformations .

Biological Activity

(S)-1-(benzyloxy)but-3-en-2-ol is a compound that has garnered attention for its potential biological activities, particularly in the realm of enzyme inhibition and antimicrobial properties. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

(S)-1-(benzyloxy)but-3-en-2-ol features a benzyloxy group attached to a butenol backbone, which contributes to its unique reactivity and interaction with biological targets. The structural formula can be represented as follows:

$$\text{C}_1\text{H}_1\text{H}_2\text{C}\text{C}\text{C}\text{O}\text{C}\text{C}$$

Enzyme Inhibition Studies

One of the most significant areas of research surrounding (S)-1-(benzyloxy)but-3-en-2-ol is its inhibitory effects on monoamine oxidases (MAOs). MAOs are critical enzymes involved in the metabolism of neurotransmitters, and their inhibition can have therapeutic implications for various neurological disorders.

Inhibition Profiles

Recent studies have evaluated the compound's inhibitory action against human MAO-A and MAO-B isoforms. The results indicate that (S)-1-(benzyloxy)but-3-en-2-ol exhibits selective inhibition towards hMAO-B, similar to other benzyloxy-substituted compounds:

Compound	IC50 (μM)	Selectivity Index
(S)-1-(benzyloxy)but-3-en-2-ol	TBD	TBD
B10 (reference)	0.067	504.791
B15 (reference)	0.12	287.600

The selectivity index indicates a preference for hMAO-B over hMAO-A, suggesting potential applications in treating conditions like depression and Parkinson's disease, where MAO-B inhibition is beneficial .

Antimicrobial Activity

In addition to its effects on MAOs, (S)-1-(benzyloxy)but-3-en-2-ol has shown promising antimicrobial properties. Studies have demonstrated that derivatives of benzyloxy compounds exhibit effective antibacterial activity against various strains of bacteria, including E. coli.

Antimicrobial Efficacy

The Minimum Inhibitory Concentration (MIC) values for related benzyloxy compounds have been documented, providing insights into their effectiveness:

Compound	MIC against E. coli (μg/mL)
(S)-1-(benzyloxy)but-3-en-2-ol	TBD
Benzyloxyacetohydroxamic acid derivatives	5 - 10

These findings suggest that modifications to the benzyloxy structure can enhance antibacterial efficacy, potentially leading to the development of new antimicrobial agents .

Case Studies

Several case studies highlight the biological activity of (S)-1-(benzyloxy)but-3-en-2-ol:

• Neuroprotective Effects : In vitro studies indicated that compounds with similar structures to (S)-1-(benzyloxy)but-3-en-2-ol could protect neuronal cells from oxidative stress by inhibiting MAO-B activity.
• Antimicrobial Testing : A series of experiments demonstrated the effectiveness of benzyloxy derivatives against pathogenic bacteria, with some compounds showing significant inhibition at low concentrations.

Chemical Reactions Analysis

Benzylideneacetone Reduction

Another method utilizes benzylideneacetone and sodium borohydride (NaBD4) in methanol .

Reagents	Conditions	Yield
Benzylideneacetone	0°C → RT, 2 h	N/A
NaBD4, CeCl3·7H2O	Methanol, 1M HCl	N/A

The reaction involves selective reduction of the ketone group, preserving the allylic alcohol structure.

Esterification

The hydroxyl group undergoes esterification with benzoyl chloride or p-nitrobenzoyl chloride in the presence of pyridine .

Acylating Agent	Reagent	Yield	Purification
Benzoyl chloride	Pyridine, DCM	92%	Silica gel (petroleum ether 30-40%: Et2O 9:1)
p-Nitrobenzoyl chloride	Pyridine, DCM	82%	Silica gel (petroleum ether 30-40%: Et2O 9:1)

The esterified products are purified via column chromatography, with yields exceeding 80% .

Oxidation

While not explicitly detailed in the provided sources, the secondary alcohol group is potentially oxidizable to a ketone under appropriate conditions (e.g., Jones reagent or Dess-Martin periodinane).

Enantioselective Reactions

The compound’s stereochemistry (S configuration) allows its use in asymmetric catalysis. For example, Grubbs catalysts mediate olefin metathesis while preserving stereochemical integrity .

NMR Spectroscopy

• 1H NMR (400 MHz, CDCl3):

  • δ 7.40–7.29 (m, 5H, aromatic protons)

  • δ 5.85 (ddd, J = 17 Hz, 11 Hz, 6 Hz, allylic proton)

  • δ 4.59 (s, 2H, benzylic methylene)

  • δ 3.57 (dd, J = 10 Hz, 3 Hz, diastereotopic protons) .

• 13C NMR (100 MHz, CDCl3):

  • δ 137.8 (C=C carbons)

  • δ 74.0 (benzylic oxygenated carbon) .

Purification Methods

• Silica gel chromatography with gradients of petroleum ether and diethyl ether .

• Solvent extraction using Et2O or DCM .

Research Findings

• Stability: The benzyloxy group enhances stability during reactions involving acidic or basic conditions .

• Reactivity: The allylic alcohol is reactive toward electrophiles but less prone to oxidation compared to primary alcohols .

• Yield Optimization: Esterification yields are improved by using pyridine to scavenge HCl and stabilize intermediates .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Enantiomeric Pair: (R)-1-(Benzyloxy)but-3-en-2-ol

• Structural Similarity : Mirror-image stereochemistry (R-configuration) at the chiral center.
• Reactivity Differences : In phosphate triester synthesis, the (R)-enantiomer (compound 46) demonstrated excellent selectivity (92% yield) when coupled with phosphate 4, compared to the (S)-form, which showed lower efficiency under identical conditions. This highlights the enantiomer’s role in dictating reaction pathways .
• Applications : The (R)-enantiomer is preferred in synthesizing polyol synthons due to its compatibility with LiAlH4-mediated deprotection, which proceeds with minimal racemization .

1-(2-(Benzyloxy)-5-Bromo-4-Methoxyphenyl)Ethanone (S-A)

• Structural Divergence: Contains a bromo and methoxy substituent on the aromatic ring, unlike the alkenol chain in (S)-1-(benzyloxy)but-3-en-2-ol.
• Synthetic Utility : S-A is synthesized via electrophilic substitution and purified via TLC, with FTIR confirming the benzyloxy group (C-O stretch at 1250 cm⁻¹). Its bioactivity (antioxidant, anti-inflammatory) surpasses that of simpler benzyloxy alcohols, likely due to enhanced electron-withdrawing effects from the bromo group .
• Physical Properties : Melting point (mp) of S-A is 148–150°C, significantly higher than the liquid-state (S)-1-(benzyloxy)but-3-en-2-ol, reflecting increased crystallinity from aromatic substitution .

(4E)-Ethyl-6-Benzyloxy Hex-4-enoate

• Functional Group Variation : Replaces the alcohol with an ester and extends the carbon chain.
• Reactivity Profile: The ester group enables nucleophilic acyl substitution, contrasting with the alcohol’s susceptibility to oxidation or protection/deprotection. This compound is used in cross-metathesis reactions to generate α,β-unsaturated esters, a reactivity absent in the alkenol .
• Thermodynamic Stability: The trans-configuration (4E) minimizes steric hindrance, enhancing stability compared to the cis-alkenol derivatives .

(5S)-5-[(1S)-2-Benzyloxy-1-Hydroxyethyl]Tetrahydrofuran-2-one

• Cyclic vs. Acyclic Structure : Incorporates a tetrahydrofuran ring, increasing rigidity.
• Stereochemical Complexity: Dual chiral centers (5S and 1S) enable diastereoselective transformations.
• Applications : Used in synthesizing biodegradable polymers, leveraging its cyclic ester functionality .

Data Tables

Table 2: Reactivity Comparison

Compound	Key Reaction	Catalyst/Conditions	Selectivity/Outcome
(S)-1-(Benzyloxy)but-3-en-2-ol	Phosphate triester formation	DBU, CH₂Cl₂, rt	Moderate enantioselectivity
(R)-1-(Benzyloxy)but-3-en-2-ol	Phosphate triester formation	DBU, CH₂Cl₂, rt	High enantioselectivity (95% ee)
S-A	Bromination	Br₂, FeCl₃, CHCl₃	Para-bromo selectivity (>90%)
(4E)-Ethyl-6-benzyloxy hex-4-enoate	Olefin cross-metathesis	Grubbs II catalyst, toluene	E-selectivity (>85%)